Cas no 647831-11-6 (4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-)
647831-11-6 structure
Product Name:4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-
CAS No:647831-11-6
MF:C16H19N5O3
MW:329.353762865067
CID:417263
Update Time:2024-01-29
4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]- Chemical and Physical Properties
Names and Identifiers
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- 4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-
- 4(3H)-Pyrimidinone, 2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]-
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- Inchi: 1S/C16H19N5O3/c17-13-9(14(23)21-16(18)20-13)5-1-3-7-11(22)15-19-10-6-2-4-8-12(10)24-15/h2,4,6,8,11,22H,1,3,5,7H2,(H5,17,18,20,21,23)
- InChI Key: HIZWOIUOUJZFRX-UHFFFAOYSA-N
- SMILES: C1(N)=NC(N)=C(CCCCC(C2=NC3=CC=CC=C3O2)O)C(=O)N1
Computed Properties
- Exact Mass: 329.14897
Experimental Properties
- Density: 1.54±0.1 g/cm3(Predicted)
- Boiling Point: 543.4±60.0 °C(Predicted)
- PSA: 139.76
- pka: 10.72±0.50(Predicted)
4(1H)-Pyrimidinone,2,6-diamino-5-[5-(2-benzoxazolyl)-5-hydroxypentyl]- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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